N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-N'-(2-fluorophenyl)urea

• IUPAC Name: 1-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C17H15FN4OS/c1-10-7-8-12(9-11(10)2)15-21-22-17(24-15)20-16(23)19-14-6-4-3-5-13(14)18/h3-9H,1-2H3,(H2,19,20,22,23)
• InChI Key: KRQZLHGAOAIWOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(S2)NC(=O)NC3=CC=CC=C3F)C
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of thiadiazole ureas typically involves the reaction of thiadiazole derivatives with isocyanates or carbamates under specific conditions. For example, Song et al. (2008) described the synthesis of N-(2,6-difluorobenzoyl)-N'-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]urea through the reaction of 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with 2,6-difluorobenzoyl isocyanate, characterized by X-ray crystallography, NMR, MS, and IR techniques (Song et al., 2008). This method could be adapted for the synthesis of the compound of interest, substituting the appropriate reactants.

Molecular Structure Analysis

The molecular structure of thiadiazole ureas is often elucidated using X-ray crystallography, which reveals details about the molecular geometry, hydrogen bonding, and supramolecular architecture. Zhang et al. (2017) employed single-crystal X-ray diffraction to analyze a similar compound, showcasing the importance of hydrogen bonding and π-π stacking interactions in determining the structure (Zhang et al., 2017). These techniques are pivotal in understanding the molecular structure of N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-N'-(2-fluorophenyl)urea.

Chemical Reactions and Properties

The chemical reactions involving thiadiazole ureas often explore their potential biological activities, such as fungicidal or growth-regulating properties. For instance, Shi et al. (2011) synthesized a thiadiazole urea derivative and investigated its fungicidal activity against Rhizoctonia solani and Botrytis cinerea (Shi, 2011). While the direct chemical reactions of N-[5-(3,4-dimethylphenyl)-1,3,4-thiadiazol-2-yl]-N'-(2-fluorophenyl)urea were not documented, similar studies suggest a potential for exploring its chemical properties and reactivities.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many urea derivatives are known to have biological activity, and the thiadiazole ring is also a common feature in many bioactive compounds.

Future Directions

The study of novel urea derivatives with heterocyclic rings like thiadiazole is a promising area of research in medicinal chemistry. Such compounds could have potential applications in the development of new pharmaceuticals.